![molecular formula C12H16N2O3S B4879416 methyl {[3-(aminocarbonyl)-4,5,6-trimethyl-2-pyridinyl]thio}acetate](/img/structure/B4879416.png)
methyl {[3-(aminocarbonyl)-4,5,6-trimethyl-2-pyridinyl]thio}acetate
Overview
Description
Methyl {[3-(aminocarbonyl)-4,5,6-trimethyl-2-pyridinyl]thio}acetate, also known as MTTA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. MTTA is a thioester derivative of pyridine, and its molecular formula is C14H19N2O2S.
Mechanism of Action
The mechanism of action of methyl {[3-(aminocarbonyl)-4,5,6-trimethyl-2-pyridinyl]thio}acetate is not fully understood. However, studies have suggested that this compound inhibits the activity of enzymes involved in the synthesis of nucleic acids, leading to the inhibition of cell growth and proliferation. This compound has also been shown to induce oxidative stress in cancer cells, leading to cell death.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Studies have suggested that this compound can inhibit the activity of enzymes involved in the synthesis of nucleic acids, leading to the inhibition of cell growth and proliferation. This compound has also been shown to induce oxidative stress in cancer cells, leading to cell death.
Advantages and Limitations for Lab Experiments
Methyl {[3-(aminocarbonyl)-4,5,6-trimethyl-2-pyridinyl]thio}acetate has several advantages as a research tool. It is relatively easy to synthesize, and its purity can be easily checked using various analytical techniques. This compound is also stable under standard laboratory conditions. However, this compound has some limitations as a research tool. It is toxic and must be handled with care. This compound is also not water-soluble, which can make its use in aqueous environments challenging.
Future Directions
Methyl {[3-(aminocarbonyl)-4,5,6-trimethyl-2-pyridinyl]thio}acetate has shown promising results in various areas of scientific research. However, further studies are needed to fully understand its mechanism of action and potential applications. Some future directions for research on this compound include investigating its potential use as a cancer treatment, exploring its effects on other diseases, and developing new methods for synthesizing this compound.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. It has several advantages as a research tool, but also has some limitations. Further research is needed to fully understand its mechanism of action and potential applications.
Scientific Research Applications
Methyl {[3-(aminocarbonyl)-4,5,6-trimethyl-2-pyridinyl]thio}acetate has been extensively studied for its potential applications in various areas of scientific research. One of the significant applications of this compound is in the field of cancer research. This compound has shown promising results in inhibiting the growth of cancer cells in vitro and in vivo. It has also been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer treatment.
properties
IUPAC Name |
methyl 2-(3-carbamoyl-4,5,6-trimethylpyridin-2-yl)sulfanylacetate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O3S/c1-6-7(2)10(11(13)16)12(14-8(6)3)18-5-9(15)17-4/h5H2,1-4H3,(H2,13,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPCVNKWLEOWVCZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(N=C1C)SCC(=O)OC)C(=O)N)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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